Cas no 1245646-51-8 (tert-butyl?3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate)
Technical Introduction:
tert-Butyl 3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate is a versatile intermediate in organic synthesis, particularly valued for its trifluoromethylsulfonyloxy (triflate) leaving group, which facilitates efficient cross-coupling reactions. The bicyclic structure and protected amine (as a Boc derivative) enhance its stability and compatibility with diverse reaction conditions. Its reactivity makes it useful in constructing complex nitrogen-containing scaffolds, such as pharmaceuticals and agrochemicals. The tert-butyloxycarbonyl (Boc) group allows for selective deprotection, enabling further functionalization. This compound is particularly advantageous in palladium-catalyzed transformations, where the triflate group acts as a superior electrophile for C–C or C–N bond formation.
![tert-butyl?3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate structure](https://ossimg.kuujia.com/scimg/1246000/1245646-51-8x500.png)
1245646-51-8 structure
Product Name:tert-butyl?3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
CAS No:1245646-51-8
MF:C13H18F3NO5S
MW:357.346
CID:4553703
Update Time:2025-05-24
tert-butyl?3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Chemical and Physical Properties
Names and Identifiers
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- tert-butyl 3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
- tert-butyl?3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate
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tert-butyl?3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T80540-1g |
(1R,5S)-tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate |
1245646-51-8 | 95% | 1g |
¥1540.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T80540-25g |
(1R,5S)-tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate |
1245646-51-8 | 95% | 25g |
¥14290.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T80540-5g |
(1R,5S)-tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate |
1245646-51-8 | 95% | 5g |
¥6250.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T80540-50g |
(1R,5S)-tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate |
1245646-51-8 | 95% | 50g |
¥19390.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T80540-10g |
(1R,5S)-tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate |
1245646-51-8 | 95% | 10g |
¥9190.0 | 2023-09-06 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | T80540-250mg |
(1R,5S)-tert-Butyl 3-(((trifluoromethyl)sulfonyl)oxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate |
1245646-51-8 | 95% | 250mg |
¥900.0 | 2023-09-06 |
tert-butyl?3-(trifluoromethylsulfonyloxy)-8-azabicyclo[3.2.1]oct-2-ene-8-carboxylate Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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2. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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